Cas no 74325-03-4 (Methyl (E)-3-fluorocinnamate)

• Product Name: Methyl (E)-3-fluorocinnamate
• CAS No: 74325-03-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD07784271
• CID: 562682
• PubChem ID: 13415099
• Update Time: 2025-06-13

Methyl (E)-3-fluorocinnamate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(3-fluorophenyl)acrylate
• 2-Propenoic acid,3-(3-fluorophenyl)-, methyl ester, (2E)-
• methyl (E)-3-(3-fluorophenyl)prop-2-enoate
• METHYL (E)-3-FLUOROCINNAMATE
• methyl 3-fluorocinnamate
• methyl trans-3-fluorocinnamate
• PC3279
• trans-3-fluorocinnamic acid methyl ester
• methyl (E)-3-(3-fluorophenyl)acrylate
• EN300-263231
• A838093
• SCHEMBL1431912
• EN300-364798
• FLDMXKIURVHYKV-AATRIKPKSA-N
• methyl 3-(3-fluorophenyl)prop-2-enoate
• PS-6535
• METHYL(E)-3-FLUOROCINNAMATE
• methyl(2E)-3-(3-fluorophenyl)-2-propenoate
• W12104
• MFCD07784271
• methyl (2E)-3-(3-fluorophenyl)prop-2-enoate
• 3-(3-fluorophenyl)-2-propenoic acid methyl ester
• SCHEMBL1431915
• AKOS006229949
• Methyl 3-(3-fluorophenyl)acrylate
• 74325-03-4
• Methyl (E)-3-fluorocinnamate

• MDL： MFCD07784271
• Inchi： 1S/C10H9FO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-7H,1H3/b6-5+
• InChI Key： FLDMXKIURVHYKV-AATRIKPKSA-N
• SMILES： FC1=CC=CC(/C=C/C(=O)OC)=C1

Computed Properties

• Exact Mass: 180.05900
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 133-134°C/17mm
• Flash Point: 103.0±15.3 °C
• Refractive Index: 1.54
• PSA: 26.30000
• LogP: 2.01190

Methyl (E)-3-fluorocinnamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Methyl (E)-3-fluorocinnamate

Recent Advances in the Study of Methyl (E)-3-fluorocinnamate (CAS: 74325-03-4) in Chemical Biology and Pharmaceutical Research

Methyl (E)-3-fluorocinnamate (CAS: 74325-03-4) is a fluorinated cinnamate derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a bioactive compound, particularly in the context of enzyme inhibition, antimicrobial activity, and drug development. This research brief synthesizes the latest findings on Methyl (E)-3-fluorocinnamate, highlighting its applications, mechanisms of action, and future research directions.

One of the key areas of interest is the compound's role as a potential inhibitor of enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl (E)-3-fluorocinnamate exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the fluorine substitution enhances the compound's affinity for the COX-2 active site. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, Methyl (E)-3-fluorocinnamate has shown promising antimicrobial activity. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These results position Methyl (E)-3-fluorocinnamate as a candidate for further development in addressing antibiotic resistance.

Another notable application of Methyl (E)-3-fluorocinnamate lies in its use as a building block in the synthesis of more complex pharmaceutical agents. A recent study in Organic & Biomolecular Chemistry (2023) highlighted its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of fluorinated styrene derivatives with potential anticancer activity. The researchers emphasized the compound's stability and reactivity, which make it a valuable intermediate in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl (E)-3-fluorocinnamate. A 2024 review in Current Topics in Medicinal Chemistry pointed out the need for further studies on its metabolic stability and bioavailability. Preliminary in vivo studies have indicated rapid clearance, suggesting that structural modifications may be necessary to enhance its therapeutic potential. Future research directions include the development of prodrugs or nanoformulations to improve delivery and efficacy.

In conclusion, Methyl (E)-3-fluorocinnamate (CAS: 74325-03-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span anti-inflammatory, antimicrobial, and synthetic chemistry domains, with ongoing studies aimed at addressing its limitations. As research progresses, this compound may pave the way for novel therapeutic strategies and drug development initiatives.